Cas no 2680886-90-0 (Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate
• CAS No: 2680886-90-0
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5627681
• PubChem ID: 165925973
• Update Time: 2025-06-13

Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate
• EN300-28301278
• 2680886-90-0
• Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H20BrNO2/c1-14-16(9-5-10-17(14)20)18-11-6-12-21(18)19(22)23-13-15-7-3-2-4-8-15/h2-5,7-10,18H,6,11-13H2,1H3
• InChI Key： WCYIBAJSZTVDQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate

Research Brief on Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate (CAS: 2680886-90-0)

Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate (CAS: 2680886-90-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine carboxylate structure, has shown potential in various pharmacological applications, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, focusing on its role in modulating specific biological targets.

The compound's structural features, including the bromo and methyl substituents on the phenyl ring, contribute to its reactivity and binding affinity. Researchers have investigated its potential as a building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. The presence of the bromine atom offers opportunities for further functionalization, making it a versatile scaffold in medicinal chemistry.

Recent publications highlight the synthesis and characterization of Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate, with a focus on optimizing its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and assess its stability under various conditions. These studies provide a foundation for its application in more complex synthetic pathways.

In vitro studies have demonstrated the compound's potential to interact with specific enzyme systems, suggesting its relevance in the development of enzyme inhibitors. For instance, preliminary data indicate that it may act as a modulator of certain kinases, which are critical targets in cancer therapy. However, further mechanistic studies are required to fully elucidate its pharmacological profile and therapeutic potential.

Despite its promise, challenges remain in the scalable synthesis and formulation of Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate. Researchers are exploring novel catalytic methods and green chemistry approaches to address these issues. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are under investigation to ensure its suitability for clinical development.

In conclusion, Benzyl 2-(3-bromo-2-methylphenyl)pyrrolidine-1-carboxylate represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing research. Future studies should focus on expanding its applications, optimizing its synthesis, and evaluating its efficacy in preclinical models to unlock its full therapeutic potential.